Cas no 1805124-14-4 (Methyl 2-chloromethyl-3-cyano-6-(trifluoromethoxy)phenylacetate)

• Product Name: Methyl 2-chloromethyl-3-cyano-6-(trifluoromethoxy)phenylacetate
• CAS No: 1805124-14-4
• MF: C₁₂H₉ClF₃NO₃
• MW: 307.65297293663
• CID: 4980328
• Update Time: 2025-10-28

Methyl 2-chloromethyl-3-cyano-6-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-3-cyano-6-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9ClF3NO3/c1-19-11(18)4-8-9(5-13)7(6-17)2-3-10(8)20-12(14,15)16/h2-3H,4-5H2,1H3
• InChI Key： FVAOCWXWKOFKNZ-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC=C(C=1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-chloromethyl-3-cyano-6-(trifluoromethoxy)phenylacetate

Methyl 2-chloromethyl-3-cyano-6-(trifluoromethoxy)phenylacetate: A Comprehensive Overview

The compound Methyl 2-chloromethyl-3-cyano-6-(trifluoromethoxy)phenylacetate, identified by the CAS number 1805124-14-4, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its complex structure, which includes a methyl group attached to a phenyl ring substituted with multiple functional groups, including a chloromethyl group, a cyano group, and a trifluoromethoxy group. These substituents contribute to the unique chemical properties and reactivity of the compound, making it a valuable tool in synthetic chemistry and material science.

Recent advancements in synthetic methodologies have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as transition metal-catalyzed cross-coupling reactions and advanced nucleophilic substitutions. The incorporation of the trifluoromethoxy group, in particular, has been shown to enhance the stability and electronic properties of the molecule, as demonstrated in recent studies published in leading chemistry journals. This makes Methyl 2-chloromethyl-3-cyano-6-(trifluoromethoxy)phenylacetate an ideal candidate for applications in drug design and polymer chemistry.

In terms of chemical synthesis, the compound is typically synthesized through a multi-step process involving the sequential introduction of its functional groups. The initial step often involves the preparation of the phenyl ring with appropriate substituents, followed by the installation of the methyl ester group. The chloromethyl and cyano groups are introduced at specific positions on the ring to ensure optimal reactivity and selectivity. This process requires meticulous control over reaction conditions to achieve high yields and purity.

The unique combination of functional groups in Methyl 2-chloromethyl-3-cyano-6-(trifluoromethoxy)phenylacetate endows it with versatile reactivity. For instance, the cyano group can participate in nucleophilic addition reactions, while the trifluoromethoxy group can act as an electron-withdrawing substituent, influencing the electronic properties of the molecule. These characteristics make it a valuable building block in organic synthesis, particularly in the construction of bioactive molecules and advanced materials.

Recent research has highlighted the potential of this compound in drug discovery efforts. Its ability to modulate specific biological pathways has been explored in preclinical studies, with promising results indicating its potential as a lead compound for therapeutic development. Additionally, its stability under various environmental conditions makes it suitable for use in industrial applications, such as coatings and adhesives.

In conclusion, Methyl 2-chloromethyl-3-cyano-6-(trifluoromethoxy)phenylacetate represents a significant advancement in modern organic chemistry. Its intricate structure and versatile reactivity make it an invaluable tool for researchers across diverse disciplines. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.